Cas no 1114491-60-9 (axinysone B)

axinysone B structure
axinysone B structure
Product Name:axinysone B
CAS No:1114491-60-9
Molecular Formula:C15H22O2
Molecular Weight:234.33398
CID:2047329
PubChem ID:25179732

axinysone B Properties

Names and Identifiers

    • axinysone B
    • (-)-Axinysone B
    • 1114491-60-9
    • CHEBI:201634
    • CS-0892524
    • CHEMBL512221
    • E88957
    • HY-N12149
    • AKOS040762607
    • Axinysone A
    • (+)-Axinysone B
    • (+)-Axinysone A
    • (1aS,4R,7S,7aS,7bR)-4-hydroxy-1,1,7,7a-tetramethyl-1a,4,5,6,7,7b-hexahydrocyclopropa[a]naphthalen-2-one
    • (1aS,4R,7S,7aS,7bR)-4-hydroxy-1,1,7,7a-tetramethyl-1a,4,5,6,7,7b-hexahydrocyclopropa(a)naphthalen-2-one
    • DA-50830
    • Axinysone B
    • InChIKey: KDPNSOLPHGZUAY-UHFFFAOYSA-N
    • Inchi: InChI=1S/C15H22O2/c1-8-5-6-10(16)9-7-11(17)12-13(14(12,2)3)15(8,9)4/h7-8,10,12-13,16H,5-6H2,1-4H3
    • SMILES: CC1CCC(C2=CC(=O)C3C(C12C)C3(C)C)O

Computed Properties

  • Exact Mass: 234.161979940g/mol
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 0
  • Monoisotopic Mass: 234.161979940g/mol
  • Heavy Atom Count: 17
  • Complexity: 421
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.1
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Color/Form: Powder

axinysone B Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
ChemFaces
CFN89436-5mg
Axinysone B
1114491-60-9 >=98%
5mg
$338 2023-09-19
TargetMol Chemicals
TN5376-5 mg
Axinysone B
1114491-60-9 98%
5mg
¥ 4,890
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A83840-5 mg
axinysone B
1114491-60-9
5mg
¥6880.0 2021-09-10

axinysone B Suppliers

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